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Compound of Interest

Compound Name: Dimethylammonium nitrate

Cat. No.: B1252889

This guide provides essential safety and logistical information for the proper disposal of
dimethylammonium nitrate (DMAN), tailored for researchers, scientists, and drug
development professionals. The following procedures outline the necessary steps for handling,
storage, and disposal to ensure laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Dimethylammonium nitrate is an oxidizing solid that can intensify fires and cause serious skin
and eye irritation.[1] Inhalation may lead to respiratory irritation.[1] Adherence to strict safety
protocols is mandatory when handling this chemical.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side-shields conforming to EN166 standards, chemical-resistant gloves, and a
lab coat.[1][2][3] If there is a risk of dust formation or inadequate ventilation, a high-efficiency
particulate respirator should be used.[1]

e Handling: Handle DMAN in a well-ventilated area, preferably within a chemical fume hood.[3]
Keep the substance away from heat, sparks, open flames, and combustible materials.[1][3]
Avoid the formation of dust during handling.[1][2][3]

o Storage: Store DMAN in a cool, dry, and well-ventilated area in a tightly sealed container.[1]
[3] It should be stored separately from incompatible materials such as strong reducing
agents, powdered metals, strong acids, and combustible materials.[3]
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Quantitative Data for Dimethylammonium Nitrate

The following table summarizes key quantitative data for dimethylammonium nitrate.

Property Value Source(s)
Molecular Formula C2HsN20s3 [415]
Molecular Weight 108.1 g/mol [4]
Appearance White to yellow crystalline solid  [5]

Melting Point 75 °C (167 °F) [4115]

. ) 83 °C (181.4 °F) at 760 mmHg
Boiling Point L [4]
(Decomposition may occur)

Acute Toxicity (Oral) LD50, Rat: 2,950 mg/kg

N Begins to decompose at
Thermal Stability [4]
temperatures above 75°C

Operational Plan for Disposal

The recommended and safest method for the disposal of dimethylammonium nitrate is
through a licensed professional waste disposal service.[1] Attempting to neutralize DMAN
waste in a laboratory setting is not recommended without a thorough, validated protocol and
expert oversight, due to its hazardous properties.

Step-by-Step Disposal Procedure

e Segregation: Do not mix dimethylammonium nitrate waste with other chemical waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office. It must be kept separate from incompatible materials, especially reducing
agents and combustibles.[3]

» Containerization: Collect DMAN waste, whether solid or in solution, in a designated, properly
sealed, and clearly labeled hazardous waste container.[1][3] The container must be in good
condition and compatible with the chemical.
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Labeling: Label the waste container clearly with "Hazardous Waste," "Dimethylammonium
Nitrate," and the associated hazards (Oxidizer, Irritant). Ensure the label includes the
accumulation start date.

Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area. This area should be cool, dry, well-ventilated, and away from sources of ignition and
combustible materials.[1][3]

Arrange for Pickup: Contact your institution's EHS department or a contracted licensed
waste disposal company to arrange for the collection and proper disposal of the waste,
adhering to all local, state, and federal regulations.[1]

Emergency Procedures: Spills and Exposure
Spill Management

Evacuate and Secure: Immediately evacuate the affected area and restrict access.[3]
Ventilate: Ensure the area is well-ventilated.[1]

Remove Ignition Sources: Extinguish all nearby ignition sources, such as sparks, flames,
and heat sources.[1]

Consult EHS: For anything other than a very minor spill, contact your institution's EHS
department immediately.

Cleanup (Trained Personnel Only):

[e]

Wear the appropriate PPE as described above.[1][2]

o

Avoid creating dust.[1][2]

[¢]

Carefully collect the spilled material using absorbent pads or dry sand for liquids, or by
gently sweeping for solids.[3]

Place the collected waste into a sealed, labeled container for disposal.[1]

[¢]

[¢]

Do not allow the spill to enter drains or water courses.[1]
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2]

o Skin Contact: Remove all contaminated clothing and flush the affected skin with plenty of
water for at least 15 minutes. Seek medical attention if irritation develops or persists.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration. Seek medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper handling and disposal of
dimethylammonium nitrate waste.
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Caption: Logical workflow for the routine and emergency disposal of Dimethylammonium
Nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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